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Abstract
9-O-Methyl-4-hydroxyboeravinone B is a naturally occurring phenolic compound belonging to

the flavonoid class of molecules. Primarily sourced from the medicinal plant Boerhavia diffusa,

and also found in Mirabilis jalapa, this compound is of significant interest to the scientific

community due to its potential therapeutic properties. This technical guide provides a

comprehensive overview of 9-O-Methyl-4-hydroxyboeravinone B, including its chemical

properties, known biological activities, and insights into its potential mechanisms of action

based on current research on related compounds. Detailed experimental protocols for the

isolation and evaluation of similar compounds are also presented to facilitate further

investigation.

Introduction
9-O-Methyl-4-hydroxyboeravinone B is a rotenoid, a class of isoflavonoids, recognized for a

variety of biological activities. It is primarily isolated from the roots of Boerhavia diffusa, a plant

with a long history of use in traditional medicine. The core chemical structure of 9-O-Methyl-4-
hydroxyboeravinone B is characterized by a chromeno[3,4-b]chromen-12(6H)-one backbone.

Its biological activities are thought to be linked to its antioxidant, anti-inflammatory, and

hepatoprotective properties. This document aims to consolidate the available technical
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information on this compound and its close analogs to serve as a valuable resource for

researchers in the fields of natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
Property Value Source

Chemical Formula C₁₈H₁₄O₇ [1]

Molecular Weight 342.3 g/mol [1][2]

CAS Number 333798-10-0 [1]

IUPAC Name

4,6,11-trihydroxy-9-methoxy-

10-methyl-6H-chromeno[3,4-

b]chromen-12-one

[3]

Class
Flavonoid, Phenolic

Compound
[4][5]

Natural Sources
Boerhavia diffusa, Mirabilis

jalapa
[4][5]

Appearance
Not explicitly stated, likely a

solid
N/A

Solubility Not explicitly stated N/A

Storage Temperature 2-8°C [3]

Biological Activities and Potential Therapeutic
Applications
Research indicates that 9-O-Methyl-4-hydroxyboeravinone B possesses a range of biological

activities, making it a candidate for further investigation in several therapeutic areas.

Antioxidant Activity
The phenolic structure of 9-O-Methyl-4-hydroxyboeravinone B suggests potent antioxidant

properties. It is believed to act by neutralizing free radicals and reducing oxidative damage,
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which may contribute to its other biological effects. The proposed mechanism involves the

inhibition of lipid peroxidation.[5]

Anti-inflammatory Effects
The compound is under investigation for its anti-inflammatory properties.[5] While direct

evidence for 9-O-Methyl-4-hydroxyboeravinone B is limited, studies on the related compound

Boeravinone B have shown significant anti-inflammatory activity.

Hepatoprotective Properties
9-O-Methyl-4-hydroxyboeravinone B is being explored for its potential to protect the liver

from damage.[5] This hepatoprotective effect is likely linked to its ability to modulate reactive

oxygen species.[5]

Mechanism of Action and Signaling Pathways
While the precise molecular targets and signaling pathways for 9-O-Methyl-4-
hydroxyboeravinone B have not been fully elucidated, research on closely related

boeravinones provides valuable insights into its potential mechanisms of action.

Modulation of Inflammatory Pathways
Studies on Boeravinone B suggest that it may exert its anti-inflammatory effects by modulating

key signaling pathways. Boeravinone B has been shown to inhibit osteoclast differentiation

through the downregulation of the NF-κB, MAPK, and PI3K/Akt signaling pathways. It is

plausible that 9-O-Methyl-4-hydroxyboeravinone B shares a similar mechanism.
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Figure 1: Hypothesized anti-inflammatory signaling pathway of 9-O-Methyl-4-
hydroxyboeravinone B.

Antioxidant and Cytoprotective Mechanisms
The antioxidant activity of boeravinones is thought to involve the MAP kinase and NF-κB

pathways. By scavenging reactive oxygen species (ROS), these compounds can protect cells

from oxidative stress-induced damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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